Cas no 2171223-25-7 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3,3-dimethylbutanoic acid)

• Product Name: (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3,3-dimethylbutanoic acid
• CAS No: 2171223-25-7
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6258367
• PubChem ID: 165778575
• Update Time: 2025-06-07

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3,3-dimethylbutanoic acid
• 2171223-25-7
• EN300-1550425
• (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-3,3-dimethylbutanoic acid

• Inchi： 1S/C25H26N2O5/c1-25(2,3)22(23(29)30)27-21(28)13-8-14-26-24(31)32-15-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h4-7,9-12,20,22H,14-15H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)/t22-/m0/s1
• InChI Key： QSSWGQLXMRXCKY-QFIPXVFZSA-N
• SMILES： O(C(NCC#CC(N[C@@H](C(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3,3-dimethylbutanoic acid

Introduction to (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3,3-dimethylbutanoic Acid (CAS No. 2171223-25-7)

(2R-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3,3-dimethylbutanoic acid) is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural features and potential therapeutic applications. This compound, identified by its Chemical Abstracts Service Number (CAS No. 2171223-25-7), represents a pinnacle of molecular design aimed at targeting complex biological pathways.

The molecular architecture of this compound is characterized by a chiral center at the 2R position, which is a critical feature for its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its functionality, providing stability and facilitating its use in peptide synthesis and other biochemical applications. The amide and ynamido functionalities contribute to its interactions with biological targets, making it a promising candidate for drug development.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological processes with high specificity and efficacy. The structure of (2R-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3,3-dimethylbutanoic acid) aligns well with this trend, as it incorporates elements that are known to enhance binding affinity and selectivity. This has led to its investigation in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential as a tool for studying enzyme inhibition and receptor binding. The ynamido group, in particular, has been shown to be a versatile moiety for designing molecules that interact with enzymes such as kinases and proteases. These enzymes are often implicated in disease pathways, making them attractive targets for therapeutic intervention. The Fmoc group also adds an additional layer of functionality, allowing for post-synthetic modifications that can fine-tune the compound's properties.

The dimethylbutanoic acid moiety contributes to the compound's solubility and bioavailability, which are critical factors in drug development. By optimizing these properties, researchers can enhance the compound's ability to reach target sites within the body and exert its desired effects. This has been a focus of recent studies aimed at improving the pharmacokinetic profiles of novel therapeutics.

Recent advancements in computational chemistry have also played a significant role in the design and optimization of (2R-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3,3-dimethylbutanoic acid). Molecular modeling techniques have allowed researchers to predict how this compound will interact with biological targets at the atomic level. These predictions have been validated through experimental studies, providing strong evidence for the compound's potential as a lead molecule in drug discovery.

In addition to its structural features, the synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves complex transformations that require precise control over reaction conditions. This level of complexity is often necessary for creating molecules with unique biological activities. The synthetic strategies employed in this process have provided valuable insights into how such complex molecules can be constructed efficiently and reliably.

The potential applications of (2R-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3,3-dimethylbutanoic acid) extend beyond traditional drug development. It has shown promise as a tool for probing fundamental biological processes and understanding disease mechanisms at a molecular level. This has led to collaborations between chemists and biologists aimed at uncovering new therapeutic targets and developing innovative treatment strategies.

The future prospects for this compound are bright, with ongoing research focused on expanding its therapeutic potential and improving its pharmacological properties. As our understanding of biology continues to evolve, compounds like this one will play an increasingly important role in addressing some of the most challenging diseases faced by humanity. The combination of innovative chemistry and rigorous biological evaluation ensures that (2R-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3,3-dimethylbutanoic acid) will remain at the forefront of pharmaceutical research for years to come.